Cas no 39832-36-5 (1-ethyl-3,7-dimethyl-3,7-dihydro-1H-purine-2,6-dione)

1-ethyl-3,7-dimethyl-3,7-dihydro-1H-purine-2,6-dione structure
39832-36-5 structure
Product Name:1-ethyl-3,7-dimethyl-3,7-dihydro-1H-purine-2,6-dione
CAS No:39832-36-5
MF:C9H12N4O2
MW:208.21718120575
CID:924951
PubChem ID:93219
Update Time:2025-04-19

1-ethyl-3,7-dimethyl-3,7-dihydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

    • 1-ethyl-3,7-dimethyl-3,7-dihydro-1H-purine-2,6-dione
    • 1-ethyl-3,7-dimethylpurine-2,6-dione
    • 1H-purine-2,6-dione, 1-ethyl-3,7-dihydro-3,7-dimethyl-
    • 5-26-13-00562 (Beilstein Handbook Reference)
    • PD094031
    • 1-Ethyl-3,7-dihydro-3,7-dimethyl-1H-purine-2,6-dione
    • UNII-9T24XXI18T
    • 9T24XXI18T
    • 1H-Purine-2, 1-ethyl-3,7-dihydro-3,7-dimethyl-
    • Theobromine, 1-ethyl-
    • 1-Ethyl-3,7-dimethyl-3,7-dihydro-1H-purine-2,6-dione #
    • 1-Ethyl derivative of Theobromine
    • NSC515486
    • 1-ethyl-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
    • 39832-36-5
    • CAS_93219
    • NSC 515486
    • BDBM82033
    • NSC-515486
    • SCHEMBL516446
    • BRN 0225307
    • Q27273150
    • Athyltheobromin
    • KRVVZPXPQUPXJE-UHFFFAOYSA-N
    • 1-Ethyltheobromine
    • NSC_93219
    • 1-Ethyl theobromine
    • DTXSID40192897
    • 1-Ethyl-3,7-dimethyl-xanthine
    • Inchi: 1S/C9H12N4O2/c1-4-13-8(14)6-7(10-5-11(6)2)12(3)9(13)15/h5H,4H2,1-3H3
    • InChI Key: KRVVZPXPQUPXJE-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(N=CN2C)N(C)C(N1CC)=O

Computed Properties

  • Exact Mass: 208.09616
  • Monoisotopic Mass: 208.096
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 58.4Ų

Experimental Properties

  • Density: 1.2480 (rough estimate)
  • Melting Point: 156°C
  • Boiling Point: 347.41°C (rough estimate)
  • Flash Point: 208.4°C
  • Refractive Index: 1.6590 (estimate)
  • PSA: 58.44
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